Cas no 1190314-69-2 (methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 1190314-69-2
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• MDL: MFCD12962794
• CID: 4456954
• PubChem ID: 67974227
• Update Time: 2025-10-30

methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-7-azaindole-3-carboxylate
• methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• MFCD12962794
• 5-FLUORO-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLIC ACID METHYL ESTER
• 1190314-69-2
• 1027530-64-8
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-fluoro-, methyl ester
• P11542
• DB-188091
• SCHEMBL9938142
• PB30037
• 5-FLUORO-7-AZAINDOLE-3-CARBOXYLIC ACID METHYL ESTER
• DTXSID101205696
• CS-0142116
• 5-FLUORO-7-AZAINDOLE-3-CARBOXYLICACIDMETHYLESTER
• AC-37300

• MDL： MFCD12962794
• Inchi： 1S/C9H7FN2O2/c1-14-9(13)7-4-12-8-6(7)2-5(10)3-11-8/h2-4H,1H3,(H,11,12)
• InChI Key： SDFAOMSNGRJZID-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)C(C(=O)OC)=CN2

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Additional information on methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

Comprehensive Overview of Methyl 5-Fluoro-1H-Pyrrolo[2,3-b]Pyridine-3-Carboxylate (CAS 1190314-69-2)

Methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS 1190314-69-2) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyridine derivative is characterized by its unique molecular structure, combining a fluoro substituent and a methyl ester group, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting kinase inhibitors and other biologically active molecules.

The compound's CAS number 1190314-69-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Its molecular formula (C9H7FN2O2) and molecular weight (194.16 g/mol) are frequently searched by chemists evaluating its suitability for synthetic pathways. Recent trends in AI-driven drug design have amplified interest in such small-molecule intermediates, as they are often pivotal in optimizing structure-activity relationships (SAR) for therapeutic candidates.

One of the most discussed applications of methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate lies in its potential for cancer research. The fluoro group at the 5-position is known to improve metabolic stability and binding affinity, making it a valuable moiety in kinase inhibitor development. This aligns with current biomedical research trends, where precision medicine demands tailored molecular scaffolds. Online forums and scientific platforms frequently highlight queries about its synthetic routes, solubility, and compatibility with cross-coupling reactions—key considerations for lab-scale and industrial-scale production.

From a green chemistry perspective, the compound's methyl ester functionality offers versatility in hydrolysis or transesterification reactions, aligning with sustainability goals. Searches for eco-friendly synthetic methods often reference such derivatives, as they reduce waste and energy consumption. Additionally, its heterocyclic core is a recurring theme in computational chemistry studies, where molecular docking simulations predict interactions with biological targets like BRD4 or JAK2 proteins.

Quality control and analytical characterization of CAS 1190314-69-2 are also hot topics. Techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are routinely employed to verify its structural integrity. Laboratories often seek certificates of analysis (CoA) or technical data sheets (TDS) to ensure compliance with Good Manufacturing Practices (GMP). This underscores the compound's relevance in high-value chemical synthesis.

In summary, methyl 5-fluoro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS 1190314-69-2) represents a convergence of medicinal chemistry, material science, and process optimization. Its multifaceted applications—from drug discovery to catalysis research—make it a subject of enduring scientific inquiry. As AI-assisted molecular modeling and automated synthesis platforms evolve, this compound is poised to remain at the forefront of innovative chemical solutions.